Cas no 1448012-56-3 (C26:1 Sphingomyelin)

C26:1 Sphingomyelin is a long-chain sphingolipid featuring a monounsaturated fatty acyl chain (26 carbons, one double bond) linked to the sphingosine backbone. This structural specificity contributes to its role in membrane microdomain organization, signal transduction, and lipid raft stability. Its unique chain length and unsaturation enhance membrane fluidity and interaction with cholesterol, making it valuable for studying lipid-protein interactions and membrane dynamics. C26:1 Sphingomyelin is particularly relevant in neurological and metabolic research due to its prevalence in neural tissues and potential implications in cellular processes such as apoptosis and autophagy. High-purity preparations ensure reproducibility in experimental applications.

C26:1 Sphingomyelin structure

Product Name:C26:1 Sphingomyelin

CAS No:1448012-56-3

MF:C₄₉H₉₇N₂O₆P

MW:841.27805685997

CID:4762916

Update Time:2025-05-19

C26:1 Sphingomyelin Chemical and Physical Properties

Names and Identifiers

- C26:1 Sphingomyelin
- SM(d18:1/26:1(17Z))
- LMSP03010009
- Q27157791
- Inchi： 1S/C49H97N2O6P/c1-6-8-10-12-14-16-18-20-21-22-23-24-25-26-27-28-29-31-33-35-37-39-41-43-49(53)50-47(46-57-58(54,55)56-45-44-51(3,4)5)48(52)42-40-38-36-34-32-30-19-17-15-13-11-9-7-2/h20-21,40,42,47-48,52H,6-19,22-39,41,43-46H2,1-5H3,(H-,50,53,54,55)/b21-20-,42-40+/t47-,48+/m0/s1
- InChI Key： YXEXWUZHFGYOHJ-UOJCCMJYSA-N
- SMILES： P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCC/C=C\CCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 58
Rotatable Bond Count: 45
Complexity: 992
XLogP3: 16.8
Topological Polar Surface Area: 108

C26:1 Sphingomyelin Pricemore >>

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